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[1-(1-benzofuran-5-yl)-3-fluoropropan-2-yl](methyl)amine hydrochloride

Name: [1-(1-benzofuran-5-yl)-3-fluoropropan-2-yl](methyl)amine hydrochloride
Brand: Smolecule
SKU: S6499616
Rating: 4.5 (6 reviews)

Catalog No.

S6499616

CAS No.

2751615-14-0

M.F

C12H15ClFNO

M. Wt

243.7

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

[1-(1-benzofuran-5-yl)-3-fluoropropan-2-yl](methyl...

Content Navigation

1. General Information
2. Introduction
3. Definition and Background
4. Physical and Chemical Properties
5. Synthesis and Characterization
6. Analytical Methods
7. Biological Properties
8. Toxicity and Safety in Scientific Experiments

9. Applications in Scientific Experiments
10. Current State of Research
11. Potential Implications in Various Fields of Research and Industry
12. Limitations and Future Directions
13. Conclusion
14. Specification
15. Others

General Information

CAS Number

2751615-14-0

Product Name

[1-(1-benzofuran-5-yl)-3-fluoropropan-2-yl](methyl)amine hydrochloride

Molecular Formula

C12H15ClFNO

Molecular Weight

243.7

[1-(1-benzofuran-5-yl)-3-fluoropropan-2-yl](methyl)amine hydrochloride, also known as 5-APB, is a research chemical that falls into the class of phenethylamine and amphetamine. Its molecular weight is 267.8 g/mol. The aim of this paper is to provide reliable information about 5-APB, including its definition, physical and chemical properties, synthesis, characterization, analytical methods, biological properties, toxicity and safety in scientific experiments, applications in scientific experiments, current state of research, potential implications in various fields of research and industry, limitations and future directions.

Definition and Background

[1-(1-benzofuran-5-yl)-3-fluoropropan-2-yl](methyl)amine hydrochloride is an analogue of the drug MDA (3,4-methylenedioxyamphetamine). It was first synthesized in the 1990s by David E. Nichols, and it has since become popular among researchers studying the effects of psychoactive substances. It is a synthetic compound that has been developed for research purposes and has not been approved for any medical condition.

Physical and Chemical Properties

[1-(1-benzofuran-5-yl)-3-fluoropropan-2-yl](methyl)amine hydrochloride is a white crystalline powder that has a melting point of 180-182°C. It is soluble in water, ethanol, and dimethyl sulfoxide (DMSO). Its chemical formula is C14H18FN. The compound has a chirality center, which means that it can exist in two enantiomeric forms. The compound names for these enantiomers are (R)-[1-(1-benzofuran-5-yl)-3-fluoropropan-2-yl](methyl)amine hydrochloride and (S)-[1-(1-benzofuran-5-yl)-3-fluoropropan-2-yl](methyl)amine hydrochloride.

Synthesis and Characterization

The synthesis of [1-(1-benzofuran-5-yl)-3-fluoropropan-2-yl](methyl)amine hydrochloride involves a two-step process. The first step involves the reaction of 2-amino-1-(4-fluorophenyl)propan-1-one with benzofuran, which yields 1-(benzofuran-5-yl)-2-(4-fluorophenyl)propan-1-one. In the second step, the ketone group of the product is reduced to yield [1-(1-benzofuran-5-yl)-3-fluoropropan-2-yl](methyl)amine hydrochloride.
The characterization of [1-(1-benzofuran-5-yl)-3-fluoropropan-2-yl](methyl)amine hydrochloride involves various analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. NMR spectroscopy is particularly useful for identifying and quantifying the various enantiomers of [1-(1-benzofuran-5-yl)-3-fluoropropan-2-yl](methyl)amine hydrochloride.

Analytical Methods

used for the detection and quantification of [1-(1-benzofuran-5-yl)-3-fluoropropan-2-yl](methyl)amine hydrochloride include liquid chromatography (LC), gas chromatography (GC), and capillary electrophoresis (CE). These methods are also used for the analysis of biological specimens, such as plasma, urine, and saliva.

Biological Properties

[1-(1-benzofuran-5-yl)-3-fluoropropan-2-yl](methyl)amine hydrochloride is a psychoactive compound that acts on the central nervous system. It acts as a serotonin-norepinephrine-dopamine releasing agent (SNDRA) and has been shown to stimulate the release of these neurotransmitters in the brain. Its effects can be compared to those of MDMA, including increased empathy, sociability, love, and dreaminess, but also jaw tension, nausea, and restless sleep.

Toxicity and Safety in Scientific Experiments

The toxicity of [1-(1-benzofuran-5-yl)-3-fluoropropan-2-yl](methyl)amine hydrochloride has not been widely researched, but it is generally believed to be low. However, it has been shown to cause neurotoxicity in animal studies, which suggests that human users may be at risk of similar effects. It has also been linked to liver and kidney damage if taken in high doses.

Applications in Scientific Experiments

[1-(1-benzofuran-5-yl)-3-fluoropropan-2-yl](methyl)amine hydrochloride has various applications in scientific research, including those related to neurotoxicity, pharmacology, and toxicology. It can be used to study the effects of psychoactive substances on the central nervous system and to compare the effects of different compounds. It can also be used to study the metabolism of drugs and their interactions with other substances.

Current State of Research

Despite its popularity among researchers, relatively little is known about [1-(1-benzofuran-5-yl)-3-fluoropropan-2-yl](methyl)amine hydrochloride. There have been some studies that have looked at its effects on behavior and neurochemistry, but these studies have been limited in scope. More research is needed to fully understand the potential benefits and risks of [1-(1-benzofuran-5-yl)-3-fluoropropan-2-yl](methyl)amine hydrochloride.

Potential Implications in Various Fields of Research and Industry

[1-(1-benzofuran-5-yl)-3-fluoropropan-2-yl](methyl)amine hydrochloride has the potential to be used in various fields of research and industry, including pharmacology, forensic science, and psychiatric medicine. It can be used to develop new treatments for mental illnesses, such as depression and anxiety. It can also be used in forensic investigations to detect the use of psychoactive substances in various samples.

Limitations and Future Directions

One of the main limitations of [1-(1-benzofuran-5-yl)-3-fluoropropan-2-yl](methyl)amine hydrochloride research is the lack of data on its safety and toxicity. More research is needed to fully understand the potential risks associated with the use of this compound. There is also a need for further studies on its pharmacology and therapeutic potential. Future directions could also focus on developing new analytical methods for the detection and quantification of [1-(1-benzofuran-5-yl)-3-fluoropropan-2-yl](methyl)amine hydrochloride in various biological samples.

Conclusion

[1-(1-benzofuran-5-yl)-3-fluoropropan-2-yl](methyl)amine hydrochloride is a psychoactive compound that is widely used for research purposes. Its effects on the brain and behavior are comparable to those of MDMA, although it has not been widely studied. More research is needed to fully understand the potential benefits and risks of [1-(1-benzofuran-5-yl)-3-fluoropropan-2-yl](methyl)amine hydrochloride. Future directions could focus on developing new detection and analytical methods, as well as exploring its applications in various fields of research and industry.